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Compound of Interest

Compound Name: YKL-5-124

Cat. No.: B8180869

Get Quote

Welcome to the technical support guide for YKL-5-124, a potent and selective covalent inhibitor

of CDK7.[1][2] This resource is designed for researchers, scientists, and drug development

professionals to ensure the long-term stability and efficacy of YKL-5-124 in your experiments.

As a Senior Application Scientist, I've structured this guide to address common questions and

troubleshooting scenarios encountered in the lab, grounding our recommendations in

established biochemical principles and supplier data.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized powder of YKL-5-124 upon receipt?

For long-term storage of the solid form of YKL-5-124, it is recommended to store it at -20°C.[3]

[4] Several suppliers suggest that the powder is stable for up to three years under these

conditions.[1] For short-term storage, such as a few days to weeks, 0-4°C is acceptable.[3] It is

also crucial to keep the compound in a dry and dark environment to prevent degradation.[3]

The product is typically shipped at ambient temperature and is stable for several weeks during

transit.[3]

Q2: What is the best solvent for reconstituting YKL-5-124, and are there any precautions?
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The recommended solvent for YKL-5-124 is Dimethyl Sulfoxide (DMSO).[3][5] When preparing

your stock solution, it is critical to use anhydrous or freshly opened DMSO.[1] YKL-5-124's

solubility can be significantly impacted by moisture, so using DMSO that has been exposed to

the atmosphere and absorbed water may lead to incomplete dissolution.[1]

Q3: I've prepared a stock solution of YKL-5-124 in DMSO. What are the optimal long-term

storage conditions?

For long-term storage of YKL-5-124 stock solutions, -80°C is the preferred temperature, which

can preserve the solution's integrity for six months to a year.[1][5] If a -80°C freezer is

unavailable, storage at -20°C is a viable alternative for shorter periods, typically up to one

month.[1][5]

Q4: Why is it important to aliquot the stock solution?

Aliquotting the stock solution into smaller, single-use volumes is a critical step to prevent

degradation.[5] Repeated freeze-thaw cycles can compromise the stability of the compound in

solution, leading to a decrease in its effective concentration and experimental variability.
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Issue Potential Cause Recommended Solution

Difficulty Dissolving YKL-5-124

Powder

1. Use of old or wet DMSO. 2.

Incorrect solvent.

1. Use a fresh, unopened

bottle of anhydrous DMSO.[1]

2. Ensure you are using DMSO

as the solvent.[3][5] 3. Gentle

warming and vortexing can aid

dissolution.

Inconsistent Experimental

Results

1. Degradation of YKL-5-124

due to improper storage. 2.

Multiple freeze-thaw cycles of

the stock solution.

1. Prepare a fresh stock

solution from the lyophilized

powder. 2. Always aliquot

stock solutions to avoid

repeated freezing and thawing.

[5]

Precipitate Formation in Stock

Solution After Thawing

1. The solution may have

become supersaturated. 2.

The compound is less soluble

at lower temperatures.

1. Gently warm the solution to

37°C and vortex to redissolve

the precipitate before use. 2.

Ensure the stock concentration

is not above the recommended

solubility limit.

Summary of Storage Conditions
Form

Storage

Temperature
Duration Key Considerations

Solid (Lyophilized

Powder)
-20°C Up to 3 years[1]

Store in a dry, dark

place.[3]

0-4°C Days to weeks[3]
For short-term storage

only.

Stock Solution (in

DMSO)
-80°C

6 months to 1 year[1]

[5]

Recommended for

long-term storage.

-20°C Up to 1 month[1][5]
Suitable for short-term

storage.
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Experimental Protocols
Protocol for Reconstitution and Aliquotting of YKL-5-124

Preparation: Before opening, allow the vial of lyophilized YKL-5-124 to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial.

Reconstitution: Using a sterile syringe, add the required volume of anhydrous DMSO to the

vial to achieve your desired stock concentration. For example, to prepare a 10 mM stock

solution of YKL-5-124 (Molecular Weight: 515.61 g/mol ), you would add 193.94 µL of DMSO

to 1 mg of powder.

Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved.

Gentle warming to 37°C for a few minutes can assist with dissolution if needed.

Aliquotting: Dispense the stock solution into smaller, single-use polypropylene tubes. The

volume of each aliquot should be appropriate for a single experiment to avoid partial use and

re-freezing.

Storage: Immediately place the aliquots in a -80°C freezer for long-term storage.[1][5]

Visualizing Key Concepts
YKL-5-124 Storage Decision Workflow
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Store at -20°C
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Aliquot and Store at -80°C. Aliquot and Store at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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